2-chloro-N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide

• IUPAC Name: 2-chloro-N-(5-ethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C21H17ClN2O4S/c1-2-24-17-8-4-5-9-19(17)28-18-12-11-14(13-15(18)21(24)25)23-29(26,27)20-10-6-3-7-16(20)22/h3-13,23H,2H2,1H3
• InChI Key: SUXQERPVGWNLAD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)NS(=O)(=O)C4=CC=CC=C4Cl
• Molecular Formula: C21H17ClN2O4S
• Molecular Weight: 428.9 g/mol

Description

The compound “2-chloro-N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide” is a derivative of dibenzo[b,f][1,4]oxazepine. It is a complex organic compound with a molecular formula of C22H17IN2O3.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. The compound has a molecular weight of 484.286 Da.

Scientific Research Applications

Catalytic Enantioselective Reactions

• Catalytic Enantioselective aza-Reformatsky Reaction : Research demonstrates the use of cyclic dibenzo[b,f][1,4]oxazepines in catalytic enantioselective aza-Reformatsky reactions. This process involves the synthesis of chiral ethyl 2-(10,11-dihydrodibenzo[b,f][1,4]oxazepin-11-yl)acetate derivatives, showcasing high yields and enantioselectivities (Munck et al., 2017).

Synthesis and Transformation

• Microbial Transformation : A study explored the microbial transformation of a compound structurally similar to the one , leading to the creation of new derivatives (Jiu et al., 1977).
• Novel Synthesis Approaches : Different methods have been developed for constructing tricyclic dibenzo[b,f][1,4]oxazepin systems, highlighting new approaches in synthesis (Sapegin et al., 2008).

Biomedical Research

• Antitumor Activity : Some studies have focused on the synthesis of dibenzo[b,f][1,4]oxazepine derivatives for their potential antitumor activity, offering insights into their use in cancer research (Sławiński & Brzozowski, 2006).

Pharmaceutical Chemistry

• Carbonic Anhydrase Inhibitors : A research discovered [1,4]oxazepine-based primary sulfonamides exhibiting strong inhibition of human carbonic anhydrases, suggesting pharmaceutical applications (Sapegin et al., 2018).

Organic Synthesis Techniques

• Asymmetric Alkynylation : Asymmetric alkynylation of cyclic imines, including dibenzo[b,f][1,4]oxazepines, has been achieved, demonstrating methods to synthesize optically active derivatives (Ren et al., 2014).
• Transfer Hydrogenation : A method for asymmetric transfer hydrogenation of dibenzo[b,f][1,4]oxazepine compounds in water has been reported, showcasing environmentally friendly solvent use (More & Bhanage, 2017).

Other Applications

• Pharmacological Characterization : There are studies exploring the influence of chlorine substitution patterns on the pharmacology at various receptors, which are crucial for understanding the compound's pharmacological properties (Naporra et al., 2016).